Cas no 1214328-79-6 (3-Fluoro-6-methoxypyridine-2-carboxylic acid)

• Product Name: 3-Fluoro-6-methoxypyridine-2-carboxylic acid
• CAS No: 1214328-79-6
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• MDL: MFCD13185873
• CID: 1067578
• PubChem ID: 54758844
• Update Time: 2025-06-15

3-Fluoro-6-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-methoxypyridine-2-carboxylic acid
• 3-fluoro-6-methoxypicolinic acid
• CS-0216944
• 2-Pyridinecarboxylic acid, 3-fluoro-6-methoxy-
• MFCD13185873
• DTXSID20716570
• EN300-6493993
• SCHEMBL14358290
• Z1255447688
• BM-0774
• 1214328-79-6
• AKOS015853099
• DB-331302
• 3-Fluoro-6-methoxypicolinicacid

• MDL： MFCD13185873
• Inchi： 1S/C7H6FNO3/c1-12-5-3-2-4(8)6(9-5)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： AXSBPWGUSHDMMC-UHFFFAOYSA-N
• SMILES： FC1=CC=C(N=C1C(=O)O)OC

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.4Ų

3-Fluoro-6-methoxypyridine-2-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Fluoro-6-methoxypyridine-2-carboxylic acid

Comprehensive Overview of 3-Fluoro-6-methoxypyridine-2-carboxylic acid (CAS No. 1214328-79-6): Properties, Applications, and Industry Insights

3-Fluoro-6-methoxypyridine-2-carboxylic acid (CAS No. 1214328-79-6) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a unique molecular structure combining a methoxy group at the 6-position and a carboxylic acid moiety at the 2-position, with fluorine substitution at the 3-position. Such structural characteristics make it a valuable building block for drug discovery and material science applications.

The growing demand for fluorinated pyridine derivatives in medicinal chemistry stems from their ability to modulate biological activity and improve metabolic stability. Researchers frequently search for "3-Fluoro-6-methoxypyridine-2-carboxylic acid synthesis" and "CAS 1214328-79-6 applications," reflecting the compound's importance in developing kinase inhibitors and antibacterial agents. Its electron-withdrawing fluorine atom enhances binding affinity to target proteins while the methoxy group contributes to optimal pharmacokinetic properties.

Recent studies highlight the role of 3-Fluoro-6-methoxypyridine-2-carboxylic acid in designing next-generation pharmaceuticals, particularly in oncology and CNS disorders. The compound's hydrogen bonding capacity through its carboxylic acid group enables precise molecular interactions, addressing current challenges in drug bioavailability and target selectivity. Industry professionals often inquire about "1214328-79-6 supplier" and "fluoropyridine derivatives price," indicating robust market interest.

From a synthetic chemistry perspective, CAS 1214328-79-6 serves as a versatile intermediate for cross-coupling reactions and amide bond formation. Its stability under various reaction conditions makes it preferable for high-throughput screening applications. The presence of both electron-donating (methoxy) and electron-withdrawing (fluoro, carboxyl) groups creates a balanced electronic profile, enabling diverse structure-activity relationship explorations.

Environmental and regulatory considerations surrounding fluorinated compounds have prompted investigations into greener synthesis routes for 3-Fluoro-6-methoxypyridine-2-carboxylic acid. Modern approaches emphasize catalytic fluorination and flow chemistry techniques to reduce waste generation. These developments align with the pharmaceutical industry's focus on sustainable chemistry and process intensification.

Analytical characterization of 1214328-79-6 typically involves advanced techniques like LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's purity profile is crucial for preclinical studies, driving demand for reliable analytical standards. Recent patent literature reveals growing applications in bioconjugation and proteolysis-targeting chimera (PROTAC) development.

The global market for pyridine carboxylic acid derivatives shows consistent growth, with 3-Fluoro-6-methoxypyridine-2-carboxylic acid occupying a niche position. Strategic partnerships between fine chemical manufacturers and pharmaceutical companies are accelerating its adoption in lead optimization phases. Current research explores its potential in metal-organic frameworks (MOFs) and electronic materials, expanding beyond traditional applications.

Quality control protocols for CAS 1214328-79-6 emphasize stringent impurity profiling, particularly for regulatory submissions. The compound's stability under various storage conditions makes it suitable for global distribution networks. Emerging trends suggest increased utilization in combinatorial chemistry libraries and fragment-based drug design platforms.

Future directions for 3-Fluoro-6-methoxypyridine-2-carboxylic acid research include development of enantioselective synthesis methods and exploration of its coordination chemistry with transition metals. These advancements could unlock new applications in asymmetric catalysis and functional material development, further solidifying its position as a valuable chemical entity in multidisciplinary research.